Cas no 1094640-20-6 (5-(3-bromo-5-fluorophenyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(3-bromo-5-fluorophenyl)-1,3,4-thiadiazol-2-amine
• CAS No: 1094640-20-6
• MF: C₈H₅BrFN₃S
• MW: 274.112802267075
• CID: 4571419
• Update Time: 2025-05-26

5-(3-bromo-5-fluorophenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromo-5-fluorophenyl)-1,3,4-thiadiazol-2-amine
• 1,3,4-Thiadiazol-2-amine, 5-(3-bromo-5-fluorophenyl)-
• 5-(3-bromo-5-fluorophenyl)-1,3,4-thiadiazol-2-amine

• Inchi： 1S/C8H5BrFN3S/c9-5-1-4(2-6(10)3-5)7-12-13-8(11)14-7/h1-3H,(H2,11,13)
• InChI Key： KZPKTRBKOYBMFZ-UHFFFAOYSA-N
• SMILES： S1C(C2=CC(F)=CC(Br)=C2)=NN=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(3-bromo-5-fluorophenyl)-1,3,4-thiadiazol-2-amine

5-(3-Bromo-5-Fluorophenyl)-1,3,4-Thiadiazol-2-Amine: A Comprehensive Overview

5-(3-Bromo-5-fluorophenyl)-1,3,4-thiadiazol-2-amine, also known by its CAS number CAS No. 1094640-20-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thiadiazole derivatives, which are well-known for their versatile applications in drug discovery and advanced materials development. The structure of this compound is characterized by a thiadiazole ring system substituted with a bromo-fluorophenyl group at the 5-position and an amine group at the 2-position. These substituents contribute to its unique chemical properties and reactivity.

The thiadiazole ring system is a five-membered heterocycle containing one sulfur atom and two nitrogen atoms. This structure imparts stability and reactivity to the molecule, making it a valuable scaffold for various chemical modifications. The presence of bromine and fluorine substituents on the phenyl ring further enhances the compound's electronic properties, making it an attractive candidate for applications in pharmaceuticals and agrochemicals. Recent studies have highlighted the potential of 5-(3-bromo-5-fluorophenyl)-1,3,4-thiadiazol-2-amine as a precursor for synthesizing bioactive molecules with anti-inflammatory, antifungal, and anticancer activities.

One of the most promising areas of research involving this compound is its role in drug design. The thiadiazole moiety is known to exhibit significant biological activity due to its ability to interact with various enzyme systems and receptors. For instance, researchers have explored the use of CAS No. 1094640-20-6 as a lead compound for developing inhibitors of kinases, which are key targets in cancer therapy. The bromine and fluorine substituents on the phenyl ring play a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug efficacy.

In addition to its pharmaceutical applications, 5-(3-bromo-5-fluorophenyl)-1,3,4-thiadiazol-2-amine has also been investigated for its potential in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in designing novel catalysts for organic synthesis. Recent advancements in green chemistry have highlighted the importance of such compounds in developing environmentally friendly catalytic systems. Furthermore, the compound's electronic properties make it a candidate for applications in optoelectronics and sensor technologies.

The synthesis of CAS No. 1094640-20-6 typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions involving thiourea derivatives and aryl halides. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality. These advancements in synthetic methodology have made it easier to scale up production for both research and industrial applications.

In terms of physical properties, 5-(3-bromo-5-fluorophenyl)-1,3,4-thiadiazol-2-amine is generally stable under normal storage conditions but may degrade upon prolonged exposure to light or moisture. Its melting point is typically around 280°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile.

The application of computational chemistry tools has provided deeper insights into the molecular interactions and reactivity of this compound. Density functional theory (DFT) calculations have been employed to study the electronic structure and reactivity patterns of CAS No. 1094640-20-6. These studies have revealed that the sulfur atom in the thiadiazole ring plays a significant role in stabilizing reactive intermediates during chemical transformations.

In conclusion, 5-(3-bromo-5-fluorophenyl)-1,3,4-thiadiazol-2-amino, with its unique chemical structure and versatile properties, continues to be a focal point for researchers across multiple disciplines. Its potential applications span from drug discovery to advanced materials development, making it an essential compound for both academic research and industrial innovation.